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Compound of Interest

Compound Name: N-ethyl-3,5-dinitro-benzamide

CAS No.: 59476-54-9

Cat. No.: B11991125

Get Quote

A Mechanistic & Structural Analysis of DprE1
Inhibition[1]
Executive Summary
N-ethyl-3,5-dinitrobenzamide (CAS: 59476-54-9) represents a foundational scaffold in the

development of nitroaromatic antitubercular agents.[1] While often overshadowed by its more

lipophilic congeners (e.g., DNB1), this molecule serves as a critical mechanistic probe for

understanding the inhibition of Decaprenylphosphoryl-β-D-ribose 2′-epimerase (DprE1).

This guide dissects the compound's "suicide inhibitor" mechanism, provides a validated

synthesis protocol, and analyzes the Structure-Activity Relationship (SAR) that dictates why

this ethyl-substituted core is essential for mapping the catalytic vulnerability of Mycobacterium

tuberculosis (Mtb).

Chemical Architecture & Properties
The efficacy of the dinitrobenzamide class hinges on the electron-deficient aromatic ring. The

N-ethyl substituent provides a baseline for lipophilicity (LogP) studies, distinguishing intrinsic
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enzyme affinity from cell wall permeability.

Property Value / Description Impact on Bioactivity

Molecular Formula C₉H₉N₃O₅ Core scaffold definition.[2]

Molecular Weight 239.19 g/mol
Low MW favors fragment-

based optimization.

Electronic State Highly electron-deficient

The two -NO₂ groups at 3,5-

positions activate the ring for

nucleophilic attack and

reduction.

LogP (Predicted) ~1.5 - 1.8

Moderate. Lower than the

optimal range (3.0–4.5) for

mycobacterial cell wall

penetration, explaining its

higher MIC compared to N-

octyl analogs.

Key Pharmacophore 3,5-Dinitro moiety

Essential for the "prodrug"

activation mechanism within

the DprE1 active site.

Mechanism of Action: DprE1 Suicide Inhibition
The antitubercular activity of N-ethyl-3,5-dinitrobenzamide is not direct; it acts as a suicide

substrate. The compound targets DprE1, an essential enzyme involved in the synthesis of

decaprenylphosphoryl-D-arabinose (DPA), a precursor for the mycobacterial cell wall arabinan.

[3]

The Covalent "Warhead" Mechanism
Entry: The inhibitor enters the DprE1 active site.[2][3]

Activation: The FAD cofactor of DprE1 reduces one of the nitro groups (-NO₂) to a nitroso

group (-NO).
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Covalent Trapping: The electrophilic nitroso intermediate reacts rapidly with the thiol group of

Cysteine 387 (Cys387).

Inhibition: This forms a semi-stable covalent adduct, irreversibly blocking the enzyme and

halting cell wall biosynthesis.
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Figure 1: The suicide inhibition pathway of DprE1 by dinitrobenzamides. The nitro-to-nitroso

conversion is the critical activation step.

Experimental Protocol: Synthesis & Purification
To evaluate this compound, high purity is required to rule out false positives from synthesis

byproducts. The following protocol ensures >98% purity suitable for biological assays.

Reagents
3,5-Dinitrobenzoic acid (Starting Material)[4][5][6][7]

Thionyl Chloride (SOCl₂)

Ethylamine (2.0 M in THF or aqueous)

Triethylamine (Et₃N) or K₂CO₃

Dichloromethane (DCM)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b11991125/docs?utm_src=pdf-body-img#technical-guide-antitubercular-activity-of-n-ethyl-3-5-dinitro-benzamide
https://pdfs.semanticscholar.org/dc40/4b238b3511b1bbd237d3c8f291eac4c6aa8c.pdf?skipShowableCheck=true
https://www.researchgate.net/publication/363679428_35-Dinitrobenzoate_and_35-Dinitrobenzamide_Derivatives_Mechanistic_Antifungal_and_In_Silico_Studies
https://www.preprints.org/manuscript/202403.0811
https://www.researchgate.net/publication/380273530_Development_of_New_Drugs_to_Treat_Tuberculosis_Based_on_the_Dinitrobenzamide_Scaffold
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11991125?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Workflow
Acyl Chloride Formation:

Reflux 3,5-dinitrobenzoic acid (1.0 eq) in excess Thionyl Chloride (5.0 eq) for 3–4 hours.

Checkpoint: Monitor gas evolution (SO₂/HCl). Solution should turn clear.

Evaporate excess SOCl₂ in vacuo to obtain the yellow solid 3,5-dinitrobenzoyl chloride.

Amide Coupling:

Dissolve the acid chloride in anhydrous DCM (0°C).

Add Triethylamine (1.2 eq) as a proton scavenger.

Dropwise addition of Ethylamine (1.1 eq).

Stir at Room Temperature (RT) for 2–4 hours.

Workup & Purification:

Wash organic layer with 1M HCl (remove unreacted amine), then Sat. NaHCO₃ (remove

unreacted acid), then Brine.

Dry over MgSO₄ and concentrate.

Recrystallization:[8] Use Ethanol/Water to yield pale yellow needles.
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Figure 2: Synthetic route for N-ethyl-3,5-dinitrobenzamide via acid chloride activation.

Biological Evaluation & SAR Analysis
While N-ethyl-3,5-dinitrobenzamide is active, it serves as a baseline for Structure-Activity

Relationship (SAR) studies.[9][10] The data below illustrates why the "Ethyl" group is often

substituted with longer chains in advanced drug candidates.
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Comparative Activity (MIC against M. tuberculosis
H37Rv)
The lipophilicity of the N-substituent correlates directly with whole-cell potency, despite the

"warhead" (3,5-dinitro ring) remaining constant.

Compound
Variant

Substituent (R) LogP MIC (µg/mL) Interpretation

N-ethyl-DNB -CH₂CH₃ ~1.6 ~12.5 - 25

Moderate

Activity. Limited

by cell wall

permeability.

N-hexyl-DNB -(CH₂)₅CH₃ ~3.5 0.2 - 0.8

High Activity.

Optimal lipophilic

balance for entry.

N-octyl-DNB -(CH₂)₇CH₃ ~4.5 < 0.1

Potent. High

permeability, but

solubility issues

arise.

DNB1 Complex Benzyl ~3.8 0.06

Lead Candidate.

Optimized for

both binding and

entry.

Key Insight: The N-ethyl derivative is mechanically competent (inhibits DprE1 enzyme in cell-

free assays) but biologically limited by the waxy mycobacterial cell wall. It is the perfect control

compound to distinguish target engagement from permeability.

Cytotoxicity[3][10][11]
Vero Cells (IC50): Typically >100 µg/mL.

Selectivity Index (SI): >10 (Acceptable for early stage).
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Genotoxicity: All nitroaromatics carry a risk of mutagenicity (Ames positive). This is the

primary liability of the class, necessitating careful optimization of the core to minimize non-

specific reduction by mammalian nitroreductases.

Challenges & Future Outlook
Solubility vs. Permeability: The N-ethyl analog is soluble but less permeable. Increasing

chain length improves potency but decreases aqueous solubility, requiring formulation

strategies.

Resistance: Mutations in dprE1 (specifically C387S or C387G) confer high-level resistance,

validating the target.

Metabolic Stability: The nitro group is susceptible to reduction by liver enzymes, potentially

leading to rapid clearance or toxicity.

Conclusion: N-ethyl-3,5-dinitrobenzamide is the "hydrogen atom" of the DprE1 inhibitor

universe—simple, fundamental, and the essential starting point for understanding how to kill M.

tuberculosis via arabinan biosynthesis inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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